Cas no 572889-25-9 ((2,3-Difluorophenyl)thiourea)

(2,3-Difluorophenyl)thiourea is a fluorinated thiourea derivative with applications in pharmaceutical and agrochemical research. Its structure, featuring both fluorine substituents and a thiourea moiety, enhances its potential as a building block for bioactive compounds. The fluorine atoms contribute to increased metabolic stability and lipophilicity, while the thiourea group enables hydrogen bonding interactions, making it useful in molecular recognition and catalysis. This compound is particularly valuable in medicinal chemistry for designing enzyme inhibitors or receptor modulators. High-purity grades ensure reproducibility in synthetic applications. Proper handling is advised due to potential reactivity. Storage under inert conditions is recommended to maintain stability.

(2,3-Difluorophenyl)thiourea structure

Product Name:(2,3-Difluorophenyl)thiourea

CAS No:572889-25-9

MF:C₇H₆F₂N₂S

MW:188.197746753693

MDL:MFCD07368705

CID:946763

PubChem ID:24884069

Update Time:2025-06-07

(2,3-Difluorophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

- (2 3-DIFLUOROPHENYL)THIOUREA 97
- (2,3-Difluorophenyl)thiourea
- 1-(2,3-Difluorophenyl)-2-thiourea
- 2,3-difluorophenylthiourea
- 654833_ALDRICH
- AC1MD472
- ACMC-20apqc
- CTK7D3969
- MolPort-001-772-651
- SBB090768
- N-(2,3-Difluorophenyl)-thiourea
- (2,3-Difluorophenyl)thiourea, 97%
- J-522802
- DTXSID10382561
- 1-(2,3-Difluorophenyl)thiourea
- AKOS009158025
- EN300-117717
- G69575
- 572889-25-9
- MFCD07368705
- SCHEMBL5464387
- PS-9797
- MDL： MFCD07368705
- Inchi： 1S/C7H6F2N2S/c8-4-2-1-3-5(6(4)9)11-7(10)12/h1-3H,(H3,10,11,12)
- InChI Key： UUQZTECZSCPOLX-UHFFFAOYSA-N
- SMILES： S=C(N)NC1C=CC=C(C=1F)F

Computed Properties

Exact Mass: 188.02208
Monoisotopic Mass: 188.02197570g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 70.1Å²

Experimental Properties

Melting Point: 139-143 °C (lit.)
PSA: 38.05

(2,3-Difluorophenyl)thiourea Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：
Risk Phrases：22-36/37/38

(2,3-Difluorophenyl)thiourea Pricemore >>

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